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Compound of Interest

Compound Name: 2,3-Dimethylphenyilthiourea

Cat. No.: B149110

This guide provides immediate and essential safety and logistical information for handling 2,3-
Dimethylphenylthiourea in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development to ensure safe operational procedures and proper disposal.

Chemical and Physical Properties

A summary of the key quantitative data for 2,3-Dimethylphenylthiourea is presented below.

Property Value Source

CAS Number 55752-58-4 [1112]131[4]

Molecular Formula CoH12N2S [1][5]

Molecular Weight 180.27 g/mol [5]

Appearance White to beige solid crystalline Thermo Fisher Scientific SDS
powder

Melting Point 202-204°C (decomposes) [2]

Solubility Low water solubility [1]

Occupational Exposure Limits

There are no established specific occupational exposure limits (OELs) from major regulatory
bodies such as OSHA, NIOSH, or ACGIH for 2,3-Dimethylphenylthiourea.[6][7][8] Therefore,
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it is crucial to handle this compound with care and adhere to the principle of keeping exposure
as low as reasonably achievable (ALARA). General guidance for handling toxic substances
should be followed.

Operational Plan: Step-by-Step Handling

Adherence to a strict operational plan is critical to minimize exposure and ensure safety.

Preparation

o Designated Area: All work with 2,3-Dimethylphenylthiourea should be conducted in a
designated area, such as a chemical fume hood, to control airborne particles.[1]

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible.

« Spill Kit: Have a spill kit containing appropriate absorbent materials and waste containers
readily available.

o Personal Protective Equipment (PPE): Before handling, don the required PPE as detailed in
the table below.

Weighing and Transferring

e To minimize dust formation, avoid pouring the powder directly.[1]
e Use a dedicated, clean spatula for transferring the solid.

» Weigh the desired amount of the compound on a weigh boat or paper inside the chemical
fume hood.

Dissolving

« If preparing a solution, add the pre-weighed 2,3-Dimethylphenylthiourea to the solvent in a
flask or beaker inside the fume hood.

e To ensure a quantitative transfer, rinse the weigh boat or paper with a small amount of the
solvent and add it to the bulk solution.
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« Stir the solution until the compound is fully dissolved.

Cleanup

» Dispose of all contaminated disposable materials, such as gloves and weigh boats, in the
designated solid hazardous waste container.[9]

e Clean all non-disposable equipment with an appropriate solvent in the fume hood.
» Wipe down the work surface of the fume hood.

» Remove and properly dispose of gloves, and thoroughly wash your hands with soap and
water.[10][11]

Personal Protective Equipment (PPE)

The following table summarizes the mandatory PPE for handling 2,3-Dimethylphenylthiourea,
based on recommendations for this and similar thiourea compounds.[12]
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PPE Category

Specifications

Rationale

Eye Protection

Chemical safety goggles
meeting EN 166 (EU) or ANSI
Z87.1 (US) standards. A face
shield should be worn for

splash protection.

Protects eyes from splashes
and airborne particles.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene
rubber). Inspect gloves for any
signs of degradation before

use.

Minimizes the risk of skin

absorption.

Body Protection

Alab coat is mandatory. For
larger quantities or when there
is a significant risk of spillage,
a chemical-resistant apron
should be worn over the lab
coat. Clothing should fully

cover exposed skin.

Provides a barrier against
accidental spills and
contamination of personal
clothing.[11]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask) should be used,
especially when handling the
powder outside of a ventilated

enclosure.

Prevents inhalation of harmful
dust.

Disposal Plan

Proper disposal of 2,3-Dimethylphenylthiourea and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

o Waste Classification: 2,3-Dimethylphenylthiourea and any materials contaminated with it

are to be treated as hazardous waste.[1][13][14]
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» Waste Segregation: Do not mix this waste with incompatible materials such as strong acids,
bases, or oxidizing agents.[9]

o Containers: Use clearly labeled, sealed, and compatible containers for waste collection.[9]

o Solid Waste: Contaminated disposables like gloves, weighing paper, and paper towels
should be collected in a designated solid hazardous waste container.

o Liquid Waste: Unused solutions should be collected in a designated liquid hazardous
waste container.

e Storage: Store waste containers in a designated satellite accumulation area, away from
general work areas.

e Pickup and Disposal: Arrange for the collection and disposal of hazardous waste through
your institution's Environmental Health and Safety (EHS) department.[9] Do not dispose of
this chemical down the drain or in regular trash.[9]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for safely handling and disposing
of 2,3-Dimethylphenylthiourea.
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Caption: Workflow for the safe handling and disposal of 2,3-Dimethylphenylthiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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